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Compound of Interest

Compound Name: Acenaphthene-5-boronic acid

Cat. No.: B071097

An In-depth Technical Guide to Acenaphthene-5-
boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Acenaphthene-5-boronic acid is a versatile synthetic intermediate belonging to the class of
boronic acids. Its unique structure, featuring a polycyclic acenaphthene core coupled with a
reactive boronic acid moiety, makes it a valuable building block in organic synthesis,
particularly in the formation of carbon-carbon bonds through palladium-catalyzed cross-
coupling reactions. This guide provides a comprehensive overview of its physical and chemical
properties, experimental protocols, and key applications.

Core Physical and Chemical Properties

Acenaphthene-5-boronic acid is a solid at room temperature. While some sources indicate
that it may contain varying amounts of its anhydride, its fundamental properties are
summarized below.[1][2]
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Property Value Reference
CAS Number 183158-33-0 [11[2]
Molecular Formula C12H11BO2 [2][3]
Molecular Weight 198.03 g/mol [2][3]
Melting Point >300 °C [4]

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data

Detailed spectroscopic studies have been conducted to elucidate the structure and electronic

properties of Acenaphthene-5-boronic acid.

Spectrum

Key Features

1H NMR

The proton NMR spectrum of the parent
acenaphthene shows a singlet for the methylene
protons and distinct signals for the aromatic
protons. For 5-substituted acenaphthenes, the
chemical shifts of the aromatic protons are

influenced by the nature of the substituent.

13C NMR

The carbon NMR spectrum provides detailed
information about the carbon framework of the

molecule.

FT-IR

The infrared spectrum reveals characteristic
vibrational modes of the molecule, including
those associated with the boronic acid group

and the acenaphthene core.

Mass Spectrometry

Mass spectrometry confirms the molecular

weight of the compound.
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Experimental Protocols
Synthesis of Acenaphthene-5-boronic acid

A common route for the synthesis of aryl boronic acids involves the reaction of an aryl halide
with an organolithium reagent followed by quenching with a trialkyl borate. For Acenaphthene-
5-boronic acid, a potential synthetic pathway starts from 5-bromoacenaphthene.

Reaction Scheme:

lllustrative Experimental Workflow for Synthesis:
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Synthesis of Acenaphthene-5-boronic acid

Start with 5-bromoacenaphthene in an inert solvent (e.g., THF)

'

Cool the reaction mixture to a low temperature (e.g., -78 °C)

'

@dd n-butyllithium (n-BuLi) dropwise to form the lithiated intermediat9

'

(Quench the reaction with a trialkyl borate (e.g., trimethyl borateD

'

(Allow the reaction to warm to room temperature)

'

@Cidic workup (e.g., with dilute HCI) to hydrolyze the boronate estea

'

@Xtract the product with an organic solvena

Y
@ry the organic layer and concentrate under reduced pressurg

Click to download full resolution via product page

Caption: Synthetic workflow for Acenaphthene-5-boronic acid.
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Purification

Purification of the crude product is typically achieved by recrystallization or column
chromatography. The choice of solvent for recrystallization is critical and should be determined

experimentally.

lllustrative Experimental Workflow for Purification:

4 Purification by Recrystallization )

@issolve the crude product in a minimum amount of a hot solvena

'

@llow the solution to cool slowly to room temperature)

'

(Cool further in an ice bath to maximize crystal formatiorD

'

(Collect the crystals by vacuum fﬂtl‘atiOID

'

(Wash the crystals with a small amount of cold solvenD

Click to download full resolution via product page

Caption: Purification workflow for Acenaphthene-5-boronic acid.
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Applications in Suzuki-Miyaura Cross-Coupling

Acenaphthene-5-boronic acid is a key substrate in Suzuki-Miyaura cross-coupling reactions,
a powerful method for constructing biaryl compounds. This reaction involves the palladium-
catalyzed coupling of a boronic acid with an aryl or vinyl halide.

General Reaction Scheme:

Where Ar-X is an aryl halide.

Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This reaction's versatility and tolerance of a wide range of functional groups have made it a
cornerstone of modern organic synthesis, with significant applications in drug discovery and
materials science.

Safety Information

According to the Safety Data Sheet, Acenaphthene-5-boronic acid should be handled with
care. Standard laboratory safety precautions, including the use of personal protective
equipment such as gloves and safety glasses, should be followed.[5] It is important to avoid
dust formation and inhalation.[5] In case of contact with skin or eyes, rinse immediately with
plenty of water.[5] For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acenaphthene-5-boronic acid physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071097#acenaphthene-5-boronic-acid-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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